N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide

• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]acetamide
• InChI: InChI=1S/C26H23N5O4S2/c1-4-29-25(35)22(37-26(29)36)20-17-12-8-9-13-18(17)30(23(20)33)14-19(32)27-21-15(2)28(3)31(24(21)34)16-10-6-5-7-11-16/h5-13H,4,14H2,1-3H3,(H,27,32)/b22-20-
• InChI Key: GFPSDYBARKWRIJ-XDOYNYLZSA-N
• Canonical SMILES: CCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(N(N(C4=O)C5=CC=CC=C5)C)C)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(N(N(C4=O)C5=CC=CC=C5)C)C)/SC1=S
• Molecular Formula: C26H23N5O4S2
• Molecular Weight: 533.6 g/mol
• CAS RN: 618079-93-9

Description

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide is a useful research compound. Its molecular formula is C26H23N5O4S2 and its molecular weight is 533.62. The purity is usually 95%.
BenchChem offers high-quality N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(3Z)-3-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound has been involved in the synthesis of new thiazoles and pyrazolo[1,5-a]pyrimidines containing an antipyrine moiety, highlighting its utility in developing potentially biologically active molecules. Abdelhamid and Afifi (2010) described the creation of several derivatives through reactions with appropriate halo ketones or halo esters, demonstrating the compound's versatility in synthesizing complex molecules with varying biological activities (Abdelhamid & Afifi, 2010).

Biological Activities

Studies on novel derivatives of the compound have shown promising anti-inflammatory activities. Sunder and Maleraju (2013) synthesized derivatives by reacting pyrazole with various substituted N-(3-chloro-4-fluorophenyl)-2-(4-oxo-2-thioxothiazolidin-3-yl)acetamides, with some showing significant anti-inflammatory properties (Sunder & Maleraju, 2013).

Antimicrobial Activity

Bondock et al. (2008) utilized the compound as a key intermediate for synthesizing new heterocycles incorporating the antipyrine moiety. Their synthesized compounds were tested and evaluated as antimicrobial agents, demonstrating the potential of these derivatives in developing new antimicrobial drugs (Bondock, Rabie, Etman, & Fadda, 2008).

Anticancer Activity

Ghorab, El-Gazzar, and Alsaid (2014) investigated the anticancer properties of 4-aminoantipyrine-based heterocycles against a human tumor breast cancer cell line MCF7. Their findings suggest that some synthesized compounds exhibit significant anticancer activity, indicating the potential use of this compound in cancer research (Ghorab, El-Gazzar, & Alsaid, 2014).

Molecular Structure and Conformation

Narayana et al. (2016) focused on the molecular conformations and hydrogen bonding of derivatives, providing insights into the structural aspects that may influence their biological activities. Their study highlighted the diversity of molecular conformations that co-exist in these compounds, contributing to the understanding of their chemical behavior (Narayana, Yathirajan, Rathore, & Glidewell, 2016).